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Compound of Interest

Compound Name: THIP-d4

Cat. No.: B15579538 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of stock solutions of THIP-d4
(Gaboxadol-d4), a deuterated analog of the selective extrasynaptic GABA-A receptor agonist,

THIP (Gaboxadol). Accurate preparation of stock solutions is crucial for ensuring the reliability

and reproducibility of experimental results. THIP-d4 is commonly utilized as an internal

standard in quantitative analyses such as LC-MS, GC-MS, or NMR.[1]

Physicochemical and Solubility Data
A summary of the key properties of THIP-d4 is presented in the table below for easy reference.

This information is essential for accurate calculations and proper handling of the compound.
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Property Value Source

Synonyms Gaboxadol-d4 [1][2]

Molecular Formula C₆H₄D₄N₂O₂ [1][2]

Molecular Weight 144.16 g/mol [1][2]

Appearance
Typically a solid at room

temperature
[2]

Recommended Solvents (In

Vitro)
DMSO, H₂O, Ethanol, DMF [2]

Storage (Powder) -20°C (3 years), 4°C (2 years) [2]

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)
[2]

Experimental Protocol: Preparation of a 10 mM
THIP-d4 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of THIP-d4 in dimethyl

sulfoxide (DMSO). This is a common starting concentration for many in vitro applications.

Materials and Equipment:

THIP-d4 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or protected from light)

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Procedure:

Equilibration: Before opening, allow the vial of THIP-d4 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of THIP-d4 powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 1.4416 mg of THIP-d4.

Calculation: Mass (mg) = Molarity (mM) * Molecular Weight ( g/mol ) * Volume (mL) / 1000

Mass (mg) = 10 mM * 144.16 g/mol * 1 mL / 1000 = 1.4416 mg

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the microcentrifuge

tube containing the weighed THIP-d4. To prepare a 10 mM solution with 1.4416 mg of THIP-
d4, add 1 mL of DMSO.

Dissolution: Cap the tube securely and vortex the solution until the THIP-d4 is completely

dissolved. Gentle warming in a water bath (not exceeding 40°C) may be used to aid

dissolution if necessary, but ensure the compound's stability at elevated temperatures from

the manufacturer's data sheet.

Storage: Store the stock solution at -80°C for long-term storage (up to 6 months) or at -20°C

for shorter-term storage (up to 1 month).[2] It is recommended to aliquot the stock solution

into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Protect the solution

from light.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the primary signaling pathway affected by THIP (the non-

deuterated parent compound) and the general workflow for preparing a THIP-d4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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